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Compound of Interest

Compound Name: 2,3,4,6-Tetrachloropyridine

Cat. No.: B080340

In-Depth Technical Guide: 2,3,4,6-
Tetrachloropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and available technical data for 2,3,4,6-Tetrachloropyridine. The information is intended for
use by professionals in research, science, and drug development.

Core Molecular Data

2,3,4,6-Tetrachloropyridine is a chlorinated derivative of pyridine. Its fundamental molecular
properties are summarized below.

Property Value Source
Molecular Formula CsHCI:N [1]
Molecular Weight 216.9 g/mol [1]
IUPAC Name 2,3,4,6-tetrachloropyridine [1]
CAS Number 14121-36-9 [1]
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Molecular Structure

The structure of 2,3,4,6-Tetrachloropyridine consists of a pyridine ring substituted with four
chlorine atoms at the 2, 3, 4, and 6 positions.

Caption: Molecular structure of 2,3,4,6-Tetrachloropyridine.

Experimental Protocols

Detailed experimental protocols for the specific synthesis of 2,3,4,6-Tetrachloropyridine are
not extensively documented in publicly available literature, as it is often a minor isomer in
chlorination reactions of pyridine. However, general methods for the preparation of
tetrachloropyridines are described in patent literature. These processes can yield mixtures of
isomers, including 2,3,4,6-Tetrachloropyridine.

A general approach involves the high-temperature chlorination of pyridine or its derivatives.
Another patented method describes the reaction of pentachloropyridine with zinc in the
presence of an ammonium salt and a solvent. While this method primarily yields 2,3,5,6-
tetrachloropyridine, 2,3,4,6-tetrachloropyridine is reported as a byproduct.

The isolation of 2,3,4,6-Tetrachloropyridine from the resulting isomeric mixture would typically
require chromatographic techniques, such as gas chromatography, to separate it from the more
prevalent 2,3,5,6-tetrachloropyridine and other isomers.

Signaling Pathways and Biological Activity

There is no significant information available in the scientific literature to suggest that 2,3,4,6-
Tetrachloropyridine is directly involved in any specific biological signaling pathways. Its
primary relevance in a biological context is as a chemical intermediate in the synthesis of
pesticides. Much of the available toxicological data pertains to the more common isomer,
2,3,5,6-tetrachloropyridine, which is an intermediate for the insecticide chlorpyrifos and the
herbicide triclopyr. Due to the lack of specific data for the 2,3,4,6-isomer, a signaling pathway
diagram cannot be provided.

The following diagram illustrates a generalized workflow for the synthesis and isolation of
tetrachloropyridine isomers.
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Caption: Generalized workflow for the synthesis and isolation of 2,3,4,6-Tetrachloropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,3,4,6-Tetrachloropyridine molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080340#2-3-4-6-tetrachloropyridine-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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